Cas no 1449563-96-5 (2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde
• CAS No: 1449563-96-5
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 4818021
• Update Time: 2025-06-09

2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde
• 6-Benzoxazolecarboxaldehyde, 2-(methylthio)-
• 2-(methylthio)benzo[d]oxazole-6-carbaldehyde
• 2-methylsulfanyl-1,3-benzoxazole-6-carbaldehyde

• Inchi： 1S/C9H7NO2S/c1-13-9-10-7-3-2-6(5-11)4-8(7)12-9/h2-5H,1H3
• InChI Key： RLCWFZOXPSPNJL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(C=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4

Additional information on 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde

Introduction to 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde (CAS No. 1449563-96-5) and Its Emerging Applications in Chemical Biology

2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1449563-96-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of a methylthio (-SCH₃) substituent at the 2-position and a formyl (-CHO) group at the 6-position endows this molecule with distinct reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The benzo[d]oxazole core is a privileged structure in medicinal chemistry, frequently incorporated into pharmacophores due to its ability to interact with biological targets such as enzymes and receptors. The methylthio moiety, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. In contrast, the formyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions, alkylation, or oxidation processes.

Recent advancements in the field of chemical biology have highlighted the potential of 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde as a key intermediate in the development of novel therapeutic agents. One particularly intriguing application lies in its role as a precursor for small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The rigid aromatic system of benzo[d]oxazole, combined with the electron-withdrawing nature of the formyl group, makes it an ideal platform for designing molecules that can disrupt aberrant PPIs.

Current research has demonstrated that derivatives of 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde exhibit promising inhibitory activity against specific PPIs involved in cancer progression. For instance, studies have shown that certain analogs can interfere with the interaction between cyclin-dependent kinases (CDKs) and their regulatory subunits, thereby inhibiting cell cycle progression. The methylthio substituent has been found to play a crucial role in optimizing binding interactions by modulating electronic properties and steric hindrance around the target site.

Another area where this compound has shown promise is in the development of probes for biochemical assays. The formyl group at the 6-position allows for facile derivatization into various functional groups, such as amides or esters, which can be used to tag biomolecules or report on enzymatic activity. This flexibility has made 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde a valuable tool in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

The synthesis of 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the condensation of thioanisole with malonic acid derivatives under basic conditions to form 2-methylthiobenzoylacetone. Subsequent cyclization with glyoxylic acid or its derivatives yields the benzo[d]oxazole core. The final step involves oxidation of the methylthio group to a formyl group using oxidizing agents such as manganese dioxide or selenium dioxide.

Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at various positions on the benzo[d]oxazole ring, expanding the library of possible derivatives. These advances have not only streamlined the synthesis but also opened new avenues for structural optimization and drug discovery.

In conclusion, 2-(Methylthio)benzo[d]oxazole-6-carboxaldehyde (CAS No. 1449563-96-5) represents a compelling scaffold for medicinal chemistry applications due to its unique structural features and biological potential. Its role as an intermediate in PPI inhibition and biochemical probes underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to remain at the forefront of chemical biology innovation.